Cas no 2229315-19-7 (4-(aminomethyl)-4-(1-methylcyclopropyl)cyclohexan-1-ol)

4-(Aminomethyl)-4-(1-methylcyclopropyl)cyclohexan-1-ol is a cyclohexane derivative featuring both aminomethyl and hydroxyl functional groups, along with a 1-methylcyclopropyl substituent. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the aminomethyl group enhances reactivity for further derivatization, while the hydroxyl group offers additional functionalization potential. The 1-methylcyclopropyl moiety contributes to steric hindrance, which can influence conformational stability and binding affinity in target molecules. This compound is particularly useful in the development of bioactive molecules, where its rigid cyclohexane backbone and functional group diversity enable precise structural modifications for optimized performance.
4-(aminomethyl)-4-(1-methylcyclopropyl)cyclohexan-1-ol structure
2229315-19-7 structure
Product Name:4-(aminomethyl)-4-(1-methylcyclopropyl)cyclohexan-1-ol
CAS No:2229315-19-7
MF:C11H21NO
MW:183.290543317795
CID:6219468
PubChem ID:165614442
Update Time:2025-06-10

4-(aminomethyl)-4-(1-methylcyclopropyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4-(aminomethyl)-4-(1-methylcyclopropyl)cyclohexan-1-ol
    • EN300-1802485
    • 2229315-19-7
    • Inchi: 1S/C11H21NO/c1-10(6-7-10)11(8-12)4-2-9(13)3-5-11/h9,13H,2-8,12H2,1H3
    • InChI Key: POZSDXQSRRJIRK-UHFFFAOYSA-N
    • SMILES: OC1CCC(CN)(CC1)C1(C)CC1

Computed Properties

  • Exact Mass: 183.162314293g/mol
  • Monoisotopic Mass: 183.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 46.2Ų

4-(aminomethyl)-4-(1-methylcyclopropyl)cyclohexan-1-ol Pricemore >>

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Additional information on 4-(aminomethyl)-4-(1-methylcyclopropyl)cyclohexan-1-ol

Comprehensive Overview of 4-(aminomethyl)-4-(1-methylcyclopropyl)cyclohexan-1-ol (CAS No. 2229315-19-7)

4-(aminomethyl)-4-(1-methylcyclopropyl)cyclohexan-1-ol (CAS No. 2229315-19-7) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a cyclohexane ring substituted with both an aminomethyl group and a 1-methylcyclopropyl moiety, making it a versatile intermediate for drug discovery and development. Its molecular formula and intricate stereochemistry contribute to its potential applications in targeting specific biological pathways, particularly in neurology and oncology.

In recent years, the demand for specialized cyclohexane derivatives like 4-(aminomethyl)-4-(1-methylcyclopropyl)cyclohexan-1-ol has surged due to their role in designing next-generation therapeutics. Researchers are particularly interested in its aminomethyl functional group, which can be leveraged for conjugation with other pharmacophores to enhance bioavailability or target specificity. The 1-methylcyclopropyl substituent adds steric hindrance, potentially improving metabolic stability—a critical factor in drug development.

The synthesis of CAS No. 2229315-19-7 often involves multi-step organic reactions, including Grignard additions, reductive amination, and cyclopropanation. These methods are optimized to achieve high enantiomeric purity, as stereochemistry plays a pivotal role in its biological activity. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with industry standards.

From an SEO perspective, users frequently search for terms like "4-(aminomethyl)-4-(1-methylcyclopropyl)cyclohexan-1-ol uses", "CAS 2229315-19-7 synthesis", or "1-methylcyclopropyl cyclohexane derivatives". These queries reflect growing interest in its applications across academia and industry. Notably, the compound’s potential in central nervous system (CNS) drug design aligns with trending topics such as neurodegenerative disease research and precision medicine.

Environmental and safety profiles of 4-(aminomethyl)-4-(1-methylcyclopropyl)cyclohexan-1-ol are also under scrutiny, as sustainable chemistry gains traction. Researchers explore greener synthetic routes, such as catalytic hydrogenation or enzymatic transformations, to reduce waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

In conclusion, CAS No. 2229315-19-7 represents a promising scaffold in medicinal chemistry, bridging gaps between structural complexity and therapeutic efficacy. Its aminomethyl-cyclopropyl-cyclohexanol architecture offers ample opportunities for innovation, making it a focal point for both synthetic chemists and pharmacologists. As research progresses, this compound may unlock novel treatments for diseases with high unmet medical needs.

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